Cas no 86764-82-1 (Urea, N'-(3-bromophenyl)-N,N-bis(phenylmethyl)-)

• Product Name: Urea, N'-(3-bromophenyl)-N,N-bis(phenylmethyl)-
• CAS No: 86764-82-1
• MF: C₂₁H₁₉BrN₂O
• MW: 395.292364358902
• CID: 660666
• PubChem ID: 3867137
• Update Time: 2025-04-19

Urea, N'-(3-bromophenyl)-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N'-(3-bromophenyl)-N,N-bis(phenylmethyl)-
• 1,1-dibenzyl-3-(3-bromophenyl)urea
• CHEMBL77943
• DDACIMUTPFKIGT-UHFFFAOYSA-N
• BDBM50227930
• DTXSID10397610
• AB00034206-01
• 1,1-di-benzyl-3-(3-bromophenyl)urea
• SCHEMBL11141257
• 86764-82-1

• Inchi： 1S/C21H19BrN2O/c22-19-12-7-13-20(14-19)23-21(25)24(15-17-8-3-1-4-9-17)16-18-10-5-2-6-11-18/h1-14H,15-16H2,(H,23,25)
• InChI Key： DDACIMUTPFKIGT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 394.06808g/mol
• Monoisotopic Mass: 394.06808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 32.3Ų